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Introduction
Iron Regulatory Protein 1 (IRP1) is a bifunctional protein that plays a central role in maintaining

cellular iron homeostasis.[1] In iron-replete cells, IRP1 assembles a [4Fe-4S] cluster and

functions as a cytosolic aconitase, catalyzing the isomerization of citrate to isocitrate via cis-

aconitate.[2][3] When cellular iron levels are low, IRP1 exists as an apoprotein that binds to

iron-responsive elements (IREs) in specific mRNAs, thereby post-transcriptionally regulating

the expression of proteins involved in iron uptake, storage, and utilization.[1] The measurement

of cytosolic aconitase activity is a key method to assess the functional state of IRP1 and the

cellular iron status.[4][5] This document provides detailed protocols for two common methods to

assay the cytosolic aconitase activity of IRP1.

Signaling Pathway and Experimental Workflow
The dual function of IRP1 is central to its role in iron metabolism. The following diagram

illustrates the switch between its two functional states.
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IRP1 functional switch based on cellular iron status.

The general workflow for measuring the cytosolic aconitase activity of IRP1 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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